Cas no 1443313-57-2 (2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone
• CAS No: 1443313-57-2
• MF: C₁₄H₁₇F₃O₃
• MW: 290.278195142746
• MDL: MFCD18426975
• CID: 5160544
• Update Time: 2025-06-15

2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone

• MDL： MFCD18426975
• Inchi： 1S/C14H17F3O3/c1-9(2)6-7-20-12-8-10(4-5-11(12)19-3)13(18)14(15,16)17/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： TVMVUBSEYFFYBB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C(OCCC(C)C)=C1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7

Additional information on 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone

Introduction to 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone (CAS No. 1443313-57-2)

2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone is a fluorinated ketone derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1443313-57-2, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The presence of fluorine atoms in its molecular structure contributes to its distinct physicochemical properties, which can influence both its metabolic stability and pharmacological efficacy.

The molecular framework of 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone consists of a central ketone group flanked by a trifluoromethyl-substituted ethyl moiety and a phenyl ring that is further functionalized with methoxy and isobutoxy groups. This complex arrangement of substituents not only enhances the compound's lipophilicity but also introduces multiple sites for potential interactions with biological targets. Such structural features make it an attractive candidate for investigating its role in modulating various biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone with target proteins. Studies have suggested that the trifluoromethyl group may enhance the compound's binding stability by participating in hydrophobic interactions, while the methoxy and isobutoxy groups could engage in hydrogen bonding or other polar interactions. These insights have guided the design of derivatives with optimized pharmacokinetic profiles.

In the realm of medicinal chemistry, fluorinated compounds have been extensively studied for their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms can lead to enhanced receptor binding due to changes in electronic distribution and steric effects. 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone exemplifies this trend, as its fluorinated backbone may contribute to prolonged half-life and reduced susceptibility to enzymatic degradation.

Current research endeavors are focused on exploring the potential therapeutic applications of 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone in various disease models. Preliminary studies have indicated that this compound may exhibit anti-inflammatory, analgesic, and even anticancer properties. The phenolic moiety in its structure could interact with inflammatory signaling pathways, while the fluorinated ketone group might disrupt key enzymatic processes involved in tumor proliferation. These findings are particularly intriguing given the growing demand for innovative therapeutic agents that can address complex pathological conditions.

The synthesis of 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone presents unique challenges due to the complexity of its functional groups. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its intricate molecular architecture efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for subsequent biological evaluation.

As interest in fluorinated compounds continues to rise, CAS No. 1443313-57-2 has become a focal point for academic and industrial researchers alike. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into viable clinical candidates. The integration of high-throughput screening technologies with structure-based drug design approaches will likely accelerate the discovery process for this promising molecule.

The future prospects for 2,2,2-trifluoro-1-[4-methoxy-3-(3-methylbutoxy)phenyl]ethanone are bright, with ongoing investigations aimed at elucidating its mechanism of action and identifying potential therapeutic indications. By leveraging cutting-edge chemical tools and interdisciplinary collaborations, scientists are poised to unlock the full potential of this compound as a valuable asset in modern medicine.